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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Physicochemical Properties of 5-Acetylsalicylamide

Property Value Source | Context
Molecular Formula CoHoNO3 [1][2] [3]
Molecular Weight 179.17 g/mol [2] [3]

Melting Point 220-222 °C [3]

Experimental LogP 0.905 [2]

Predicted pKa 6.57 £0.18 [3]

Solubility Slightly soluble in DMSO and Methanol [3]

Synthesis and Purification Protocol

While a direct guide for purification solvent selection was not found, one search result details a synthetic
method that includes a recrystallization step, which is highly relevant [4]. The following workflow outlines

the key stages from synthesis to purification of 5-Acetylsalicylamide.
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Here is the detailed methodology corresponding to the key recrystallization step (E) in the workflow:

¢ Procedure: The crude product was dissolved in 20 mL of ethanol and heated to reflux temperature
until it dissolved completely. Subsequently, recrystallization was carried out in an ice bath, and the
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precipitated crystals were filtered and dried at 80 °C for 5 hours. The final product was obtained as a
white solid in 92.2% vyield [4].

FAQs on Purification of 5-Acetylsalicylamide

Here are answers to some anticipated frequently asked questions, based on the information gathered.

e What solvent is recommended for the recrystallization of 5-Acetylsalicylamide? Based on a
patented synthetic method, ethanol has been successfully used as a recrystallization solvent to obtain a

pure white solid with a high yield (92.2%) [4].

e What are the solubility properties of 5-Acetylsalicylamide? Available commercial data indicates
that 5-Acetylsalicylamide is slightly soluble in DMSO and Methanol [3]. This information is

valuable for considering alternative solvents for dissolution before analysis or further reactions.

e Is there an HPLC method for analyzing 5-Acetylsalicylamide? Yes, a reverse-phase (RP) HPLC
method has been reported. The separation uses a Newcrom R1 column with a mobile phase containing
acetonitrile, water, and phosphoric acid (which can be replaced with formic acid for MS-compatible

applications) [2].

Key Considerations for Your Content

¢ Solvent Screening: While ethanol is a proven solvent, your technical guides should advise
researchers that optimal recrystallization conditions can vary. It is good laboratory practice to screen
a small range of common solvents (like ethanol, methanol, ethyl acetate, or their water mixtures) on a
micro-scale to determine the best crystal yield and purity.

e HPLC for Purity Check: The available HPLC method [2] is a crucial tool for troubleshooting. Your
content should emphasize using it to assess the success of the purification by comparing
chromatograms of the material before and after recrystallization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://patents.google.com/patent/CN104557604A/en
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://patents.google.com/patent/CN104557604A/en
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://sielc.com/acetylsalicylamide
https://sielc.com/acetylsalicylamide
https://www.smolecule.com/products/s664260?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s664260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

References

1.-5| CO9HINOS3 | CID 198212 - PubChem Acetylsalicylamide [pubchem.ncbi.nlm.nih.gov]

2. | SIELC Technologies Acetylsalicylamide [sielc.com]

3.-5140187-51-7 Acetylsalicylamide [chemicalbook.com]

4. CN104557604A - Synthetic method for 5 - acetylsalicylamide [patents.google.com]

To cite this document: Smolecule. [solvent selection for 5-Acetylsalicylamide purification]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b664260#solvent-selection-

for-5-acetylsalicylamide-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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